Cas no 169674-56-0 (7-chloro-6-fluoro-1H-Indole-2-carboxylic acid)
7-chloro-6-fluoro-1H-Indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid
- DB-156640
- 7-chloro-6-fluoro-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 7-chloro-6-fluoro-
- 169674-56-0
- CS-0434064
- SCHEMBL8959651
- DTXSID201254989
- NJFIQCOFOZNSSU-UHFFFAOYSA-N
-
- MDL: MFCD22563683
- Inchi: 1S/C9H5ClFNO2/c10-7-5(11)2-1-4-3-6(9(13)14)12-8(4)7/h1-3,12H,(H,13,14)
- InChI Key: NJFIQCOFOZNSSU-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2C=C(C(=O)O)NC=21)F
Computed Properties
- Exact Mass: 212.9992843g/mol
- Monoisotopic Mass: 212.9992843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 53.1Ų
7-chloro-6-fluoro-1H-Indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C200980-250mg |
7-Chloro-6-fluoro-1H-indole-2-carboxylic acid |
169674-56-0 | 250mg |
$ 525.00 | 2022-04-01 | ||
| TRC | C200980-500mg |
7-Chloro-6-fluoro-1H-indole-2-carboxylic acid |
169674-56-0 | 500mg |
$ 870.00 | 2022-04-01 | ||
| Matrix Scientific | 220481-1g |
7-Chloro-6-fluoro-1H-indole-2-carboxylic acid, 95% min |
169674-56-0 | 95% | 1g |
$479.00 | 2023-09-09 | |
| Matrix Scientific | 220481-5g |
7-Chloro-6-fluoro-1H-indole-2-carboxylic acid, 95% min |
169674-56-0 | 95% | 5g |
$1680.00 | 2023-09-09 |
7-chloro-6-fluoro-1H-Indole-2-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid
Research Brief on 7-Chloro-6-fluoro-1H-Indole-2-carboxylic Acid (CAS: 169674-56-0): Recent Advances and Applications
7-Chloro-6-fluoro-1H-Indole-2-carboxylic acid (CAS: 169674-56-0) is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and emerging therapeutic applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid as a building block for novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The structural flexibility of the indole core allowed for modifications that enhanced binding affinity and selectivity, paving the way for next-generation targeted therapies.
Another notable application of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the synthesis of antimicrobial agents. The study revealed that halogenated indole derivatives, including this compound, displayed broad-spectrum activity against Gram-positive bacteria, such as Staphylococcus aureus, with minimal cytotoxicity to human cells. This finding underscores its potential in addressing antibiotic resistance, a critical global health challenge.
From a synthetic perspective, recent advancements in green chemistry have enabled more efficient and sustainable production of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid. A 2023 Organic Process Research & Development paper detailed a catalytic method using palladium nanoparticles, which reduced reaction times and improved yields compared to traditional approaches. Such innovations are crucial for scaling up production while minimizing environmental impact.
In conclusion, 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid (CAS: 169674-56-0) continues to be a valuable scaffold in medicinal chemistry, with recent research highlighting its utility in oncology, infectious disease, and synthetic methodology. Future studies may further explore its pharmacokinetic properties and in vivo efficacy to accelerate its transition from bench to bedside.
169674-56-0 (7-chloro-6-fluoro-1H-Indole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)